4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one

• IUPAC Name: 4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one
• InChI: InChI=1S/C12H11F2N3O2/c1-19-6-11-8(12(18)17-16-11)5-15-10-3-2-7(13)4-9(10)14/h2-5,15H,6H2,1H3,(H,17,18)
• InChI Key: RXUBSYXXKAOESS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NNC(=O)C1=CNC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H11F2N3O2
• Molecular Weight: 267.23 g/mol

Description

4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one is a chemical compound that has garnered significant interest in scientific research due to its potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its unique chemical structure and properties, which make it a valuable subject of study for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one involves several steps, including the selection of appropriate starting materials, reagents, and reaction conditions. The specific synthetic route may vary depending on the desired purity and yield of the compound. Commonly used reagents and conditions include organic solvents, catalysts, and temperature control to facilitate the desired chemical transformations.

Industrial Production Methods: Industrial production of this compound typically involves scaling up the laboratory synthesis methods to larger reactors and optimizing the reaction conditions for higher efficiency and cost-effectiveness. This may include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions: 4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used under controlled conditions to introduce oxygen-containing functional groups.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to remove oxygen or introduce hydrogen atoms.

Substitution: Substitution reactions often involve halogenating agents or nucleophiles to replace specific atoms or groups within the compound.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield alcohols or ketones, while reduction can produce alkanes or amines

Scientific Research Applications

4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one has a wide range of scientific research applications, including but not limited to:

Chemistry: Used as a reagent or intermediate in organic synthesis, enabling the creation of complex molecules for various purposes.

Biology: Studied for its potential biological activity, including interactions with enzymes, receptors, and other biomolecules.

Medicine: Investigated for its therapeutic potential, including its effects on cell function, signal transduction, and disease pathways.

Industry: Utilized in the development of new materials, catalysts, and chemical processes for industrial applications.

Mechanism of Action

The mechanism of action of 4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one involves its interaction with specific molecular targets and pathways within biological systems. This compound may bind to enzymes, receptors, or other proteins, modulating their activity and influencing cellular processes. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

4-[(2,4-difluoroanilino)methylidene]-3-(methoxymethyl)-1H-pyrazol-5-one can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Compound A: Known for its similar chemical structure but differing in its biological activity and applications.

Compound B: Shares similar synthetic routes but exhibits distinct chemical properties and reactivity.

Compound C: Used in similar industrial applications but with variations in its mechanism of action and effectiveness.